Cas no 1340518-19-5 (2-Amino-6-bromo-3-chlorobenzoic acid)

• Product Name: 2-Amino-6-bromo-3-chlorobenzoic acid
• CAS No: 1340518-19-5
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD17247177
• CID: 2949410
• PubChem ID: 19612060
• Update Time: 2025-05-20

2-Amino-6-bromo-3-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-bromo-3-chlorobenzoic acid
• 2-Amino-6-bromo-3-chlorobenzoicAcid
• SY037243
• SCHEMBL7781012
• CS-12087
• Z1037549618
• EN300-267533
• 1340518-19-5
• AC1530
• AKOS012204617
• CS-0314273
• MFCD17247177
• DA-45911
• 2-Amino-6-bromo-3-chlorobenzoic acid

• MDL： MFCD17247177
• Inchi： 1S/C7H5BrClNO2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： TZHCKHYMRRCAKE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)O)N)Cl

Computed Properties

• Exact Mass: 248.91922g/mol
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2.6

Additional information on 2-Amino-6-bromo-3-chlorobenzoic acid

Introduction to 2-Amino-6-bromo-3-chlorobenzoic acid (CAS No. 1340518-19-5)

2-Amino-6-bromo-3-chlorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1340518-19-5, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features both amino and halogen substituents, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of bromine and chlorine atoms at specific positions enhances its reactivity, enabling diverse chemical modifications that are crucial for drug development.

The compound’s structure, characterized by a benzene ring substituted with an amino group at the 2-position, a bromine atom at the 6-position, and a chlorine atom at the 3-position, imparts unique electronic and steric properties. These properties make 2-Amino-6-bromo-3-chlorobenzoic acid a promising candidate for further functionalization, allowing chemists to explore its potential in designing novel therapeutic agents. The benzoic acid core is well-known for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer therapies.

In recent years, there has been a surge in research focusing on halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. Studies have demonstrated that the introduction of halogen atoms into aromatic rings can significantly improve the efficacy of drug candidates by modulating their interactions with biological targets. For instance, 2-Amino-6-bromo-3-chlorobenzoic acid has been investigated as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of 2-Amino-6-bromo-3-chlorobenzoic acid is its utility in constructing heterocyclic scaffolds. Researchers have leveraged its reactive sites to develop derivatives with enhanced pharmacological properties. For example, modifications at the amino group can introduce chiral centers, leading to enantiomerically pure compounds with improved selectivity and reduced side effects. Similarly, the bromine and chlorine atoms can serve as handles for palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in oncology. Preclinical studies have highlighted its role in inhibiting specific enzymes involved in tumor growth and progression. By serving as a building block for more complex molecules, 2-Amino-6-bromo-3-chlorobenzoic acid contributes to the development of next-generation anticancer agents that target multiple pathways simultaneously. This multifaceted approach holds promise for overcoming drug resistance and improving patient outcomes.

Moreover, the compound’s structural features make it an attractive candidate for exploring new therapeutic modalities. For instance, its ability to undergo selective functionalization allows researchers to fine-tune its properties for specific biological activities. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential. The benzoic acid moiety itself is known for its ability to interact with biological receptors through hydrogen bonding and hydrophobic interactions, further enhancing its potential as a pharmacophore.

Recent advances in computational chemistry have also facilitated the design of novel derivatives of 2-Amino-6-bromo-3-chlorobenzoic acid. By employing molecular modeling techniques, scientists can predict how different substituents will affect the compound’s bioactivity and pharmacokinetic properties. This high-throughput virtual screening approach accelerates the drug discovery process by identifying promising candidates before experimental synthesis begins.

In conclusion, 2-Amino-6-bromo-3-chlorobenzoic acid (CAS No. 1340518-19-5) represents a significant advancement in medicinal chemistry due to its structural versatility and functional reactivity. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this will remain at the forefront of drug development efforts aimed at addressing complex diseases.